Cas no 62024-68-4 (1-(3-ethoxy-4-hydroxyphenyl)ethane-1,2-diol)

1-(3-Ethoxy-4-hydroxyphenyl)ethane-1,2-diol is a versatile phenolic diol compound characterized by its ethoxy and hydroxyl functional groups attached to a benzene ring, along with a vicinal diol side chain. This structure imparts reactivity for further chemical modifications, making it useful as an intermediate in organic synthesis, particularly in pharmaceuticals and specialty chemicals. The presence of both hydroxyl and ethoxy groups enhances solubility in polar solvents, facilitating its application in catalytic and coupling reactions. Its balanced hydrophilicity and lipophilicity contribute to its utility in designing bioactive molecules. The compound’s stability under mild conditions ensures consistent performance in synthetic workflows.
1-(3-ethoxy-4-hydroxyphenyl)ethane-1,2-diol structure
62024-68-4 structure
Product Name:1-(3-ethoxy-4-hydroxyphenyl)ethane-1,2-diol
CAS No:62024-68-4
MF:C10H14O4
MW:198.215763568878
CID:956021
PubChem ID:194138
Update Time:2025-06-07

1-(3-ethoxy-4-hydroxyphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 3-ethoxy-4-hydroxyphenylglycol
    • 1,2-Ethanediol, 1-(3-ethoxy-4-hydroxyphenyl)-
    • Benzeneethanol, .beta.,4-dihydroxy-3-ethoxy-
    • Benzenethanol, .beta.,4-dihydroxy-3-ethoxy-
    • 1-(3-ethoxy-4-hydroxyphenyl)ethane-1,2-diol
    • PFAULTZUGAWNOG-UHFFFAOYSA-N
    • BRD-A42264566-001-01-3
    • 62024-68-4
    • 3-Ehpg
    • DTXSID20977563
    • CHEBI:125399
    • 1-(3-Ethoxy-4-hydroxyphenyl)-1,2-ethanediol #
    • Q27215931
    • EN300-1821253
    • 3-Ethoxy4-hydroxy-phenylglykol
    • Inchi: 1S/C10H14O4/c1-2-14-10-5-7(9(13)6-11)3-4-8(10)12/h3-5,9,11-13H,2,6H2,1H3
    • InChI Key: PFAULTZUGAWNOG-UHFFFAOYSA-N
    • SMILES: O(CC)C1=C(C=CC(=C1)C(CO)O)O

Computed Properties

  • Exact Mass: 198.08922
  • Monoisotopic Mass: 198.089209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.3
  • Topological Polar Surface Area: 69.9

Experimental Properties

  • Density: 1.262
  • Boiling Point: 399.2°C at 760 mmHg
  • Flash Point: 195.2°C
  • Refractive Index: 1.577
  • PSA: 69.92

1-(3-ethoxy-4-hydroxyphenyl)ethane-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1821253-0.05g
1-(3-ethoxy-4-hydroxyphenyl)ethane-1,2-diol
62024-68-4
0.05g
$900.0 2023-09-19
Enamine
EN300-1821253-0.1g
1-(3-ethoxy-4-hydroxyphenyl)ethane-1,2-diol
62024-68-4
0.1g
$943.0 2023-09-19
Enamine
EN300-1821253-0.25g
1-(3-ethoxy-4-hydroxyphenyl)ethane-1,2-diol
62024-68-4
0.25g
$985.0 2023-09-19
Enamine
EN300-1821253-0.5g
1-(3-ethoxy-4-hydroxyphenyl)ethane-1,2-diol
62024-68-4
0.5g
$1027.0 2023-09-19
Enamine
EN300-1821253-1.0g
1-(3-ethoxy-4-hydroxyphenyl)ethane-1,2-diol
62024-68-4
1g
$1070.0 2023-06-03
Enamine
EN300-1821253-2.5g
1-(3-ethoxy-4-hydroxyphenyl)ethane-1,2-diol
62024-68-4
2.5g
$2100.0 2023-09-19
Enamine
EN300-1821253-5.0g
1-(3-ethoxy-4-hydroxyphenyl)ethane-1,2-diol
62024-68-4
5g
$3105.0 2023-06-03
Enamine
EN300-1821253-10.0g
1-(3-ethoxy-4-hydroxyphenyl)ethane-1,2-diol
62024-68-4
10g
$4606.0 2023-06-03
Enamine
EN300-1821253-1g
1-(3-ethoxy-4-hydroxyphenyl)ethane-1,2-diol
62024-68-4
1g
$1070.0 2023-09-19
Enamine
EN300-1821253-5g
1-(3-ethoxy-4-hydroxyphenyl)ethane-1,2-diol
62024-68-4
5g
$3105.0 2023-09-19

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